Cas no 6913-92-4 (1-benzyl-2,5-dihydropyrrole)

1-benzyl-2,5-dihydropyrrole Properties

Names and Identifiers

• 1-Benzyl-3-pyrroline
• N-Benzyl-3-pyrrolidone
• 1-Benzyl-2,5-dihydro-1H-pyrrole
• 1-benzyl-2,5-dihydropyrrole
• LRFHKHHUKGZIGE-UHFFFAOYSA-N
• 1H-Pyrrole, 2,5-dihydro-1-(phenylmethyl)-
• l-benzyl-3-pyrroline
• N-benzyl 3-pyrroline
• N-BENZYL-3-PYRROLINE
• MLS001074867
• BDBM7817
• HMS3374C08
• HMS2232O07
• BBL103014
• STL556823
• 1-(phenylmethyl)-2,5-dihydropyrrole
• 1-Benzyl-2,5-dihydro-1H
• SCHEMBL1639608
• 1-Benzyl-3-pyrroline, 97%
• AKOS015840339
• TS-02119
• P10024
• AMY3253
• A836364
• FT-0636287
• 6913-92-4
• PB15605
• MFCD00012324
• 1-Benzyl-2,5-dihydro-1H-pyrrole #
• DTXSID40340093
• CHEMBL223179
• CS-W001618
• SY039361
• SMR000568398
• +Expand

• MDL： MFCD00012324
• InChIKey： LRFHKHHUKGZIGE-UHFFFAOYSA-N
• Inchi： 1S/C11H13N/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h1-7H,8-10H2
• SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])=C([H])C1([H])[H]
• BRN： 111101

Computed Properties

• Exact Mass: 159.104799g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 159.104799g/mol
• Monoisotopic Mass: 159.104799g/mol
• Topological Polar Surface Area: 3.2Ų
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.99630
• PSA: 3.24000
• Refractive Index: n20/D 1.542(lit.)
• Boiling Point: 60 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 0.837 g/mL at 25 °C(lit.)

1-benzyl-2,5-dihydropyrrole Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3267 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD56717)
• PackingGroup：Ⅱ
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

1-benzyl-2,5-dihydropyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds